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Compound of Interest

Compound Name: AMPK activator 8

Cat. No.: B12416352 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of AMPK activator 8 in Western blotting to assess the

activation of the AMP-activated protein kinase (AMPK) signaling pathway.

Introduction
AMP-activated protein kinase (AMPK) is a crucial cellular energy sensor that plays a central

role in regulating metabolism.[1][2] It is a heterotrimeric enzyme composed of a catalytic α

subunit and regulatory β and γ subunits.[1][3] AMPK is activated in response to metabolic

stresses that deplete cellular ATP, such as low glucose, hypoxia, and ischemia.[1] Activation of

AMPK requires the phosphorylation of threonine 172 (Thr172) on the α subunit by upstream

kinases, most notably LKB1. Once activated, AMPK phosphorylates a multitude of downstream

targets to restore energy homeostasis by stimulating catabolic pathways that generate ATP and

inhibiting anabolic pathways that consume ATP.

AMPK activator 8 is a potent, direct, allosteric activator of AMPK. It activates various AMPK

isoforms with high efficacy, making it a valuable tool for studying the AMPK signaling pathway

and its role in various physiological and pathological processes, including type 2 diabetes,

obesity, and cancer. Western blotting is a widely used technique to measure the activation of

AMPK by detecting the phosphorylation of AMPKα at Thr172 and the phosphorylation of its

downstream substrates, such as Acetyl-CoA Carboxylase (ACC).
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AMPK activator 8 functions as a direct allosteric activator of AMPK, meaning it binds to the

AMPK complex and induces a conformational change that enhances its activity. This activation

is independent of changes in the cellular AMP:ATP ratio, which is the canonical mechanism of

AMPK activation. The potency of AMPK activator 8 has been determined across various

AMPK isoforms, as summarized in the table below.

AMPK Isoform EC50 (nM)

rAMPK α1β1γ1 11

rAMPK α2β1γ1 27

rAMPK α1β2γ1 4

rAMPK α2β2γ1 2

rAMPK α2β2γ3 4

Data sourced from MedchemExpress.

Signaling Pathway
The activation of AMPK by AMPK activator 8 initiates a signaling cascade that impacts

numerous downstream targets. A key downstream substrate is Acetyl-CoA Carboxylase (ACC),

which is phosphorylated by AMPK at Ser79 (ACC1) or Ser212 (ACC2). This phosphorylation

inhibits ACC activity, leading to a decrease in malonyl-CoA levels, which in turn relieves the

inhibition of carnitine palmitoyltransferase 1 (CPT1) and promotes fatty acid oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

